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Compound of Interest

Compound Name: 2-Ethyl-2-adamantyl acrylate

Cat. No.: B1593200

An In-Depth Technical Guide to the Health and Safety of 2-Ethyl-2-adamantyl acrylate

This guide provides a comprehensive overview of the health and safety considerations for 2-
Ethyl-2-adamantyl acrylate (CAS No. 303186-14-3), a specialized monomer. Designed for
researchers, scientists, and professionals in drug development, this document synthesizes
available safety data with established protocols for handling acrylate compounds. Given the
limited specific toxicological data for this molecule, a conservative approach is adopted,
drawing parallels from structurally related acrylates to ensure a high standard of safety.

Compound Identification and Physicochemical
Properties

2-Ethyl-2-adamantyl acrylate is a derivative of adamantane, characterized by its bulky, three-
dimensional cage structure. This structural motif imparts unique properties to polymers derived
from it, making it a valuable monomer in various research and development applications.

Table 1: Physicochemical Properties of 2-Ethyl-2-adamantyl acrylate
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Property Value Source
CAS Number 303186-14-3 [1][21[3]
Molecular Formula C15H2202 [1103114]
Molecular Weight 234.33 g/mol [1112]14]
Boiling Point 301.864°C at 760 mmHg -
(Predicted)

Density 1.06 g/cm3 (Predicted) [5]
Flash Point 123.039°C (Predicted) [5]
Appearance Data not available

Solubility Data not available

Note: Some physical properties are predicted and have not been experimentally verified.

Hazard Identification and Classification

Specific hazard classifications for 2-Ethyl-2-adamantyl acrylate are not widely available.

However, based on the known hazards of other acrylate monomers, it is prudent to handle this

compound with care, assuming it may possess similar risks. Acrylates as a class are known to

be potential skin and respiratory irritants and sensitizers.[6][7]

Assumed Potential Hazards:

May cause skin irritation.

May cause an allergic skin reaction.

May cause serious eye irritation.

May cause respiratory irritation.

Due to the lack of specific data, pictograms and signal words have not been officially assigned.

[3] Researchers should handle this compound as if it were hazardous, pending the availability

of comprehensive toxicological studies.
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Safe Handling and Storage Protocols

The following protocols are based on best practices for handling acrylate monomers and are
designed to minimize exposure and risk.

Engineering Controls and Ventilation

The primary defense against exposure is to handle 2-Ethyl-2-adamantyl acrylate in a well-
ventilated area.[1][3]

» Primary Handling: All weighing and solution preparation should be conducted within a
certified chemical fume hood.

e Ventilation: Ensure adequate general laboratory ventilation to dilute and remove any fugitive
vapors.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial. The following diagram outlines the recommended
PPE selection process.

Diagram 1: PPE Selection Workflow

Start: Handling
2-Ethyl-2-adamantyl acrylate

Respiratory Protection:
If ventilation is inadequate or aerosols are generated,
use a NIOSH-approved respirator.

Eye Protection:
Wear tightly fitting safety goggles

Hand Protection:
Handle with chemical-impermeable gloves.

Skin Protection:
Wear impervious, flame-retardant clothing.

with side-shields (EN 166 or NIOSH approved).

End: Safe Handling
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Caption: Diagram 1: PPE Selection Workflow

Click to download full resolution via product page

Table 2: Recommended Personal Protective Equipment

Body Part Protection Standard Rationale

Tightly fitting safety Protects against
o EN 166 (EU) or
Eyes/Face goggles with side- splashes and vapors.
_ NIOSH (US)
shields [1]
Fire/flame resistant Prevents skin contact
) ] ) Manufacturer's o
Skin and impervious ) and contamination of
_ recommendation _

clothing personal clothing.[1]
Chemical- _ _
) Prevents direct skin
impermeable gloves Manufacturer's )

Hands contact, a primary

(e.g., nitrile,

neoprene)

recommendation

route of exposure.[1]

Respiratory

NIOSH-approved

respirator

As needed

Use when ventilation
is insufficient or if
aerosols are

generated.

Hygiene Practices

Good industrial hygiene practices are essential.[1]

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in laboratory areas.[8]

Remove contaminated clothing immediately and wash before reuse.[9]

Storage Conditions
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Proper storage is critical to maintain the stability and integrity of the monomer.

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]
o Keep away from heat, sparks, open flames, and other ignition sources.[8]

o Store separately from incompatible materials such as oxidizing agents.[3]

 Like other acrylates, this compound may be stabilized with an inhibitor that requires the
presence of oxygen to be effective. Therefore, do not store under an inert atmosphere.[10]

Emergency Procedures

Rapid and appropriate responses to emergencies can significantly mitigate harm.

First-Aid Measures

The following first-aid procedures should be implemented immediately upon exposure.[1][2]

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, provide artificial respiration. Seek immediate medical attention.[1][2]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor if irritation develops.[1][6]

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids
open. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate
medical attention.[1]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Accidental Release Measures

In the event of a spill, follow a structured response to ensure safety and containment.
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Diagram 2: Accidental Release Response

Spill Detected

Don appropriate PPE:
- Respirator
- Chemical goggles
- Impermeable gloves
- Protective clothing

Contain the spill.
Prevent entry into drains.

Collect with an inert absorbent material.
Use spark-proof tools.

Place in a suitable, closed container
for disposal according to regulations.

Click to download full resolution via product page

Caption: Diagram 2: Accidental Release Response
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Step-by-Step Spill Cleanup Protocol:

Evacuate: Immediately evacuate personnel to safe areas and keep people away from and
upwind of the spill.[1]

o Ventilate: Ensure the area is adequately ventilated.[1]
o Control Ignition Sources: Remove all sources of ignition and use non-sparking tools.[1][3]

o Personal Protection: Wear appropriate personal protective equipment, including respiratory
protection, chemical goggles, and chemical-impermeable gloves.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[1]

o Cleanup: Collect the spilled material with an inert absorbent (e.g., sand, earth) and place it in
a suitable, closed container for disposal.[1][11]

» Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[2]
o Unsuitable Extinguishing Media: Avoid using a direct water jet, as it may spread the fire.[8]

o Specific Hazards: The thermal decomposition of acrylates can release irritating and toxic
gases and vapors.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][2]

Toxicological Information: Addressing Data Gaps

As of the date of this guide, specific toxicological data for 2-Ethyl-2-adamantyl acrylate, such
as LD50 or long-term exposure effects, is not available in the reviewed literature.[1] The
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primary health concerns associated with acrylate monomers in general include:
« Skin and Eye Irritation: Direct contact can cause irritation.[7]

e Sensitization: Repeated skin contact may lead to an allergic skin reaction (allergic contact
dermatitis).[6][7]

o Respiratory Irritation: Inhalation of vapors or mists may cause irritation to the respiratory
tract.[6][7]

Given these potential hazards, it is imperative to adhere strictly to the handling and PPE
guidelines outlined in this document to minimize any potential for exposure.

Disposal Considerations

Waste material must be disposed of in accordance with all applicable federal, state, and local
environmental regulations.

» Do not dispose of waste into sewer systems.
o Contaminated packaging should be handled in the same manner as the product itself.

o Consult with a licensed professional waste disposal service to ensure compliance.

Conclusion

While 2-Ethyl-2-adamantyl acrylate is a valuable compound in research and development,
the current lack of comprehensive health and safety data necessitates a cautious and proactive
approach to its handling. By implementing robust engineering controls, consistently using
appropriate personal protective equipment, and adhering to the emergency procedures
outlined in this guide, researchers can work with this compound safely and effectively. The
principles of chemical hygiene and risk mitigation, drawn from experience with related acrylate
compounds, provide a solid foundation for protecting personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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